Cas no 25268-06-8 (3-(3-methylphenoxy)propanenitrile)

• Product name: 3-(3-methylphenoxy)propanenitrile
• CAS No: 25268-06-8
• MF: C₁₀H₁₁NO
• MW: 161.20044
• MDL: MFCD03147270
• CID: 1422021
• PubChem ID: 13182729

3-(3-methylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-(3-methylphenoxy)-
• 3-(3-methylphenoxy)propanenitrile
• EN300-16181
• MFCD03147270
• AKOS000206651
• NS-01265
• G34123
• SCHEMBL3728565
• 25268-06-8
• NPGQPPJEJMSLCU-UHFFFAOYSA-N
• DTXSID30525377
• 3-(3-methyl-phenoxy)-propionitrile

• MDL： MFCD03147270
• Inchi： InChI=1S/C10H11NO/c1-9-4-2-5-10(8-9)12-7-3-6-11/h2,4-5,8H,3,7H2,1H3
• InChI Key： NPGQPPJEJMSLCU-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)OCCC#N

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02